Cas no 862710-19-8 (7-Chloro-2-(4-isopropylphenyl)-8-methylquinoline-4-carboxylic acid)

• Product Name: 7-Chloro-2-(4-isopropylphenyl)-8-methylquinoline-4-carboxylic acid
• CAS No: 862710-19-8
• MF: C₂₀H₁₈ClNO₂
• MW: 339.815424442291
• MDL: MFCD03422139
• CID: 3111422
• PubChem ID: 3986006
• Update Time: 2025-06-08

7-Chloro-2-(4-isopropylphenyl)-8-methylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-2-(4-isopropyl-phenyl)-8-methyl-quinoline-4-carboxylic acid
• 7-chloro-2-(4-isopropylphenyl)-8-methylquinoline-4-carboxylic acid
• 862710-19-8
• H21064
• STK470291
• SB72269
• CS-0317065
• BBL017673
• MFCD03422139
• 7-chloro-8-methyl-2-(4-propan-2-ylphenyl)quinoline-4-carboxylic Acid
• 7-chloro-2-(4-isopropylphenyl)-8-methylquinoline-4-carboxylicacid
• 7-chloro-8-methyl-2-[4-(propan-2-yl)phenyl]quinoline-4-carboxylic acid
• VS-06387
• ALBB-000698
• AKOS003367635
• 7-Chloro-2-(4-isopropylphenyl)-8-methylquinoline-4-carboxylic acid

• MDL： MFCD03422139
• Inchi： 1S/C20H18ClNO2/c1-11(2)13-4-6-14(7-5-13)18-10-16(20(23)24)15-8-9-17(21)12(3)19(15)22-18/h4-11H,1-3H3,(H,23,24)
• InChI Key： GZEGTZURSWWXPB-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C(=O)O)=CC(C3C=CC(=CC=3)C(C)C)=NC=2C=1C

Computed Properties

• Exact Mass: 339.1026065Da
• Monoisotopic Mass: 339.1026065Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 7-Chloro-2-(4-isopropylphenyl)-8-methylquinoline-4-carboxylic acid

Comprehensive Overview of 7-Chloro-2-(4-isopropylphenyl)-8-methylquinoline-4-carboxylic acid (CAS No. 862710-19-8)

7-Chloro-2-(4-isopropylphenyl)-8-methylquinoline-4-carboxylic acid (CAS No. 862710-19-8) is a specialized quinoline derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro and isopropylphenyl substituents, has garnered attention for its structural versatility and bioactivity. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation. The methylquinoline core further enhances its stability, making it a promising candidate for advanced therapeutic development.

In recent years, the demand for quinoline-based compounds has surged due to their broad-spectrum biological activities. 7-Chloro-2-(4-isopropylphenyl)-8-methylquinoline-4-carboxylic acid stands out for its potential in addressing antibiotic resistance, a pressing global health concern. Its mechanism of action, which involves disrupting microbial cell membranes, aligns with current trends in antimicrobial research. Additionally, its carboxylic acid functional group allows for further derivatization, enabling the synthesis of novel analogs with tailored properties.

The compound’s CAS No. 862710-19-8 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry. Users often inquire about its solubility, synthesis protocols, and toxicity profiles, highlighting the need for detailed technical data. Recent studies have also explored its role in cancer therapy, where its ability to interfere with cellular signaling pathways has shown promise in preclinical models. This aligns with the growing interest in targeted therapies and personalized medicine.

From a synthetic perspective, 7-Chloro-2-(4-isopropylphenyl)-8-methylquinoline-4-carboxylic acid is typically prepared via multi-step organic reactions, including Friedel-Crafts acylation and cyclization. Its isopropylphenyl moiety contributes to enhanced lipophilicity, a property critical for improving drug bioavailability. Researchers are also investigating its potential as a fluorescence probe, leveraging the quinoline scaffold’s inherent photophysical properties for diagnostic applications.

Environmental and regulatory considerations are equally important when discussing CAS No. 862710-19-8. The compound’s biodegradability and ecotoxicological impact are under scrutiny, particularly in the context of green chemistry initiatives. As sustainability becomes a priority, synthetic routes minimizing hazardous byproducts are gaining traction. This aligns with broader industry shifts toward eco-friendly synthesis and waste reduction.

In summary, 7-Chloro-2-(4-isopropylphenyl)-8-methylquinoline-4-carboxylic acid represents a multifaceted tool for modern research. Its applications span drug development, agrochemical innovation, and material science, making it a compound of enduring interest. As scientific inquiries evolve, this quinoline derivative is poised to play a pivotal role in addressing some of the most challenging questions in chemistry and biology.